![molecular formula C11H14O4 B3266442 1-(2,6-Dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one CAS No. 42541-62-8](/img/structure/B3266442.png)
1-(2,6-Dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one
Overview
Description
1-(2,6-Dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one is a chemical compound with the molecular formula C9H10O4 . It is also known by other names such as 4-O-Methylphloracetophenone and Ethanone .
Synthesis Analysis
The compound has been isolated from the ethyl acetate fraction of Phaleria macrocarpa (Scheff.) Boerl fruits using column chromatography . The identity of the compound was confirmed by gas chromatography mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) analysis .Molecular Structure Analysis
The molecular structure of the compound has been confirmed by GC-MS and NMR analysis . The compound has a molecular weight of 182.1733 .Scientific Research Applications
Synthesis and Molecular Study
1-(2,6-Dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one, and related compounds, have been a subject of research for their synthesis and molecular structure. For instance, studies have examined the synthesis of phenylpropanoids and propanoates from Morinda citrifolia, which includes compounds structurally similar to 1-(2,6-Dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one (Wang et al., 2011). Additionally, the X-ray crystal structures of related β-diketones have been investigated to understand their molecular conformations (Emsley et al., 1987).
Photoinitiators for Coatings
Research into copolymeric systems bearing side-chain thioxanthone and α-aminoacetophenone moieties, which includes the study of compounds similar to 1-(2,6-Dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one, has been conducted. These systems are evaluated as photoinitiators for ultraviolet-curable pigmented coatings, demonstrating potential industrial applications (Angiolini et al., 1997).
Radical Ion Studies in Photochemistry
The study of radical ions in photochemistry includes the examination of 1-(2,6-Dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one and related compounds. These studies focus on the carbon–carbon bond-cleavage reaction of radical cations, which is crucial for understanding the photochemical behavior of these compounds (Okamoto & Arnold, 1985).
Antioxidative and Antimicrobial Potential
Research has been conducted on compounds structurally similar to 1-(2,6-Dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one for their antioxidative and antimicrobial potential. This includes the synthesis of novel compounds and their evaluation for biological activities, offering insights into potential therapeutic applications (Harini et al., 2014).
Catalytic Applications
The compound and its analogs have been studied in the context of catalytic reactions. For instance, the hydrocarbonylation of prop-2-en-1-ol to produce various alcohols, including those structurally related to 1-(2,6-Dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one, has been explored (Simpson et al., 1996).
Mechanism of Action
properties
IUPAC Name |
1-(2,6-dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O4/c1-6(2)11(14)10-8(12)4-7(15-3)5-9(10)13/h4-6,12-13H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWSFYHLZQYUIMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)C1=C(C=C(C=C1O)OC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00659532 | |
Record name | 1-(2,6-Dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00659532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,6-Dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one | |
CAS RN |
42541-62-8 | |
Record name | 1-(2,6-Dihydroxy-4-methoxyphenyl)-2-methylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00659532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.